Cas no 27704-07-0 (Protocatechualdehyde,1,4-phthalazinediyldihydrazone (8CI))

• Product Name: Protocatechualdehyde,1,4-phthalazinediyldihydrazone (8CI)
• CAS No: 27704-07-0
• MF: C₂₂H₁₈N₆O₄
• MW: 430.416123867035
• CID: 262878
• PubChem ID: 135509577
• Update Time: 2025-04-19

Protocatechualdehyde,1,4-phthalazinediyldihydrazone (8CI) Chemical and Physical Properties

Names and Identifiers

• Protocatechualdehyde,1,4-phthalazinediyldihydrazone (8CI)
• NSC103853
• 4-{(E)-[2-(4-{2-[(Z)-(3-Hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl}-2,3-dihydrophthalazin-1-yl)hydrazinylidene]methyl}cyclohexa-3,5-diene-1,2-dione
• 27704-07-0
• NSC-103853
• DTXSID90713117

• Inchi： 1S/C22H18N6O4/c29-17-7-5-13(9-19(17)31)11-23-25-21-15-3-1-2-4-16(15)22(28-27-21)26-24-12-14-6-8-18(30)20(32)10-14/h1-12,29-32H,(H,25,27)(H,26,28)/b23-11+,24-12+
• InChI Key： QSOPXEJIZNSVMF-ASIDMNOUSA-N
• SMILES： OC1=C(C=CC(=C1)/C=N/NC1=C2C=CC=CC2=C(N=N1)N/N=C/C1C=CC(=C(C=1)O)O)O

Computed Properties

• Exact Mass: 430.13914
• Monoisotopic Mass: 430.13895308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 157.94